Cas no 946243-05-6 ((2-methylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: (2-methylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 946243-05-6
• MF: C₁₉H₁₈ClN₃O₃
• MW: 371.817523479462
• CID: 5443323
• Update Time: 2025-06-14

(2-methylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• WYJNXPIPOLSSPK-UHFFFAOYSA-N
• (2-methylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C19H18ClN3O3/c1-12-6-4-5-7-14(12)11-26-19(24)18-13(2)23(22-21-18)15-8-9-17(25-3)16(20)10-15/h4-10H,11H2,1-3H3
• InChI Key： WYJNXPIPOLSSPK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C(Cl)=C2)C(C)=C(C(OCC2=CC=CC=C2C)=O)N=N1

Additional information on (2-methylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of (2-methylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946243-05-6)

The compound (2-methylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946243-05-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the 1,2,3-triazole core and substituted aromatic rings, make it a valuable candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel compounds in drug discovery and crop protection.

One of the key reasons for the growing interest in CAS No. 946243-05-6 is its structural similarity to other triazole-based compounds known for their antifungal and anti-inflammatory properties. The presence of the 3-chloro-4-methoxyphenyl moiety enhances its binding affinity to biological targets, while the 2-methylphenyl group contributes to its lipophilicity, improving membrane permeability. These characteristics align with current trends in precision medicine and sustainable agriculture, where targeted and efficient compounds are highly sought after.

In recent years, the scientific community has explored the structure-activity relationship (SAR) of (2-methylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate to optimize its efficacy. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions with enzymes and receptors. Such approaches are part of the broader shift toward AI-driven drug design, a topic frequently searched by professionals in the pharmaceutical industry.

The synthesis of CAS No. 946243-05-6 typically involves multi-step organic reactions, including click chemistry for the formation of the triazole ring. This method is favored for its high yield and selectivity, making it a popular choice for researchers working on heterocyclic compounds. The compound’s stability under various conditions also makes it suitable for further derivatization, a feature highly valued in combinatorial chemistry libraries.

From an industrial perspective, (2-methylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is often discussed in the context of intellectual property and patent filings. Its unique structure has led to its inclusion in several proprietary formulations, particularly in regions with strong agrochemical innovation sectors. This aligns with the increasing global focus on sustainable pest control solutions, a hot topic in environmental science forums.

Safety and environmental impact are also critical considerations for CAS No. 946243-05-6. While it is not classified as hazardous, its degradation products and metabolites are often studied to ensure compliance with green chemistry principles. This aspect resonates with the growing consumer demand for eco-friendly chemicals, a frequently searched term in academic and industrial databases.

In summary, (2-methylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in pharmaceuticals and agrochemicals, combined with its compatibility with modern computational tools, position it as a compound of significant interest for future research and development.